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Compound of Interest

Compound Name:
methyl 1-amino-1H-pyrrole-2-

carboxylate

Cat. No.: B056676 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with methyl 1-amino-1H-pyrrole-2-carboxylate
(CAS No. 122181-85-5). Below you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed protocols to ensure the safe and effective handling and use of this

compound in your experiments.

Product Information
Property Value Source

CAS Number 122181-85-5 [1][2]

Molecular Formula C₆H₈N₂O₂ [1][2]

Molecular Weight 140.14 g/mol [1][2]

Boiling Point 272.3°C at 760 mmHg [2]

Density 1.26 g/cm³ [2]

Storage Conditions 4°C, protect from light [1]

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for methyl 1-amino-1H-pyrrole-2-
carboxylate?
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For optimal stability, the compound should be stored at 4°C in a tightly sealed container,

protected from light.[1] Improper storage may lead to degradation.

Q2: What are the known hazards associated with this compound?

While a specific, comprehensive safety data sheet (SDS) for methyl 1-amino-1H-pyrrole-2-
carboxylate is not readily available, it is recommended to handle it with the standard

precautions for laboratory chemicals. This includes using personal protective equipment (PPE)

such as gloves, lab coat, and safety glasses. Avoid inhalation of dust or vapors and contact

with skin and eyes. Work in a well-ventilated area or a chemical fume hood.

Q3: In what solvents is this compound soluble?

Specific solubility data for methyl 1-amino-1H-pyrrole-2-carboxylate is not detailed in the

available literature. However, based on its structure, it is expected to be soluble in common

organic solvents such as methanol, ethanol, dimethyl sulfoxide (DMSO), and dichloromethane

(DCM). Experimental determination of solubility in the desired solvent system is recommended.

Q4: What are the potential degradation pathways for this compound?

Pyrrole derivatives can be sensitive to strong acids, strong bases, and oxidizing agents. The

amino group on the pyrrole ring can be susceptible to oxidation, which may cause the

compound to darken over time, especially if exposed to air and light. Hydrolysis of the methyl

ester group can occur under acidic or basic conditions, yielding the corresponding carboxylic

acid.

Q5: What are common applications of methyl 1-amino-1H-pyrrole-2-carboxylate?

This compound is a valuable building block in organic synthesis, particularly in medicinal

chemistry.[3] The presence of both an amino group and a methyl ester allows for a variety of

chemical transformations, making it a versatile precursor for the synthesis of more complex

heterocyclic compounds with potential biological activity.[3]

Troubleshooting Guides
This section addresses specific issues that may arise during the handling and use of methyl 1-
amino-1H-pyrrole-2-carboxylate in synthetic protocols.
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Issue 1: The compound has darkened in color upon storage.

Possible Cause: Oxidation of the amino group. This is a common issue with amino-

substituted aromatic compounds, especially when exposed to air and light.

Solution:

Ensure the compound is stored under an inert atmosphere (e.g., nitrogen or argon) if

possible.

Always store in a dark, refrigerated environment at 4°C.[1]

For sensitive reactions, it may be necessary to purify the material by recrystallization or

column chromatography before use.

Issue 2: Low yield in a reaction where the amino group is a nucleophile.

Possible Cause 1: Steric hindrance from the adjacent methyl ester group.

Solution 1: Try elevating the reaction temperature or extending the reaction time. The use of

a more potent activating agent or catalyst might be necessary.

Possible Cause 2: The nucleophilicity of the N-amino group on the pyrrole ring is reduced

due to the electron-withdrawing effect of the adjacent ester group.

Solution 2: Consider using a stronger base to deprotonate the amino group, thereby

increasing its nucleophilicity. However, be mindful of potential side reactions.

Issue 3: Unexpected side product formation during a reaction.

Possible Cause: The pyrrole ring itself can be reactive towards electrophiles. Under certain

conditions, electrophilic substitution on the pyrrole ring might compete with the desired

reaction at the amino or ester group.

Solution:

Carefully control the reaction conditions (temperature, stoichiometry of reagents).
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Consider protecting the pyrrole ring if it is interfering with the desired transformation.

Analyze the side product to understand the competing reaction pathway, which can help in

optimizing the reaction conditions to favor the desired product.

Experimental Protocols
While a specific, detailed synthesis protocol for methyl 1-amino-1H-pyrrole-2-carboxylate
was not found in the available literature, a general approach for the synthesis of similar

aminopyrrole derivatives can be adapted. One potential route involves the cyclization of

appropriate precursors. Below is a conceptual experimental workflow.

Conceptual Synthesis Workflow

Starting Materials
(e.g., a β-ketoester and a hydrazine derivative)

Cyclization Reaction
(e.g., Paal-Knorr or similar synthesis)

Aqueous Workup
(Extraction and washing)

Purification
(Column chromatography or recrystallization) Methyl 1-amino-1H-pyrrole-2-carboxylate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of methyl 1-amino-1H-pyrrole-2-carboxylate.
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Preparation

Handling

Storage

Equilibrate container to room temperature
before opening to prevent moisture condensation.

Weigh the desired amount quickly
in a well-ventilated fume hood.

If sensitive to air, handle under
an inert atmosphere (e.g., glovebox).

Tightly seal the container immediately
after use.

Return to storage at 4°C, protected from light.

Click to download full resolution via product page

Caption: Safe handling and weighing workflow for methyl 1-amino-1H-pyrrole-2-carboxylate.

Logical Troubleshooting Workflow
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Low Yield Troubleshooting Side Product Troubleshooting No Reaction Troubleshooting

Experiment Issue?

Low Yield? Side Product?

 no

No Reaction?

 no

Check starting material purity

 yes

Identify side product structure (NMR, MS)

 yes

Verify activity of reagents

 yes

Optimize reaction conditions
(temp, time, concentration)

Consider a different reagent or catalyst

Modify conditions to disfavor side reaction

Use a protecting group strategy

Ensure correct reaction temperature

Consider adding a catalyst
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Caption: A logical workflow for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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